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CAS No.: 883958-36-9
Cat. No.: B1676675
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Introduction

MLS1082 is a pyrimidone-based positive allosteric modulator (PAM) of the D1-like dopamine
receptor. It does not exhibit intrinsic agonist activity but potentiates both G protein- and 3-
arrestin-mediated signaling stimulated by dopamine and other D1R agonists.[1][2] With an
EC50 of 123 nM for dopamine-stimulated G protein signaling, MLS1082 is a valuable tool for
studying dopaminergic pathways and holds potential for therapeutic strategies targeting
neurocognitive disorders.[1] Accurate and consistent preparation of a stable stock solution is
crucial for obtaining reproducible experimental results. This document provides a detailed
protocol for preparing a stock solution of MLS1082 using dimethyl sulfoxide (DMSO) as the

solvent.

Quantitative Data Summary

The following tables provide key quantitative data for MLS1082 and guidelines for preparing
stock solutions in DMSO.
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Table 1: Chemical and Physical Properties of MLS1082

Property Value Reference
Molecular Weight 385.47 g/mol [3]
Chemical Formula C24H23N302 [3]
Appearance Solid powder

Purity >98%

Solubility in DMSO 12.5 mg/mL (32.43 mM)

Table 2: Preparation of MLS1082 Stock Solutions in DMSO

Desired Stock Mass of MLS1082 for 1 mL ]
Concentration of DMSO Molar Concentration
1 mg/mL 1mg 2.59 mM

5 mg/mL 5mg 12.97 mM

10 mg/mL 10 mg 25.94 mM

1mM 0.385 mg 1mM

5 mM 1.927 mg 5 mM

10 mM 3.855mg 10 mM

Calculations are based on a molecular weight of 385.47 g/mol .

Experimental Protocols

Materials and Equipment
e MLS1082 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), ACS reagent grade or higher

e Analytical balance
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Sterile microcentrifuge tubes or amber glass vials
Vortex mixer

Ultrasonic water bath

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM MLS1082 Stock Solution
in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution. The procedure can

be scaled as needed.

Preparation: In a chemical fume hood, ensure all equipment is clean and dry. Wear
appropriate PPE.

Weighing MLS1082: Tare a sterile microcentrifuge tube or amber glass vial on an analytical
balance. Carefully weigh 3.855 mg of MLS1082 powder into the tube.

Adding DMSO: Add 1 mL of anhydrous or newly opened DMSO to the tube containing the
MLS1082 powder.

Dissolution:
o Cap the tube securely and vortex the solution for 1-2 minutes to facilitate dissolution.

o For complete dissolution, place the tube in an ultrasonic water bath. Sonicate for 5-10
minutes, or until the solution is clear and free of visible particles. Note: DMSO is
hygroscopic; use of newly opened solvent is recommended to ensure maximal solubility.

Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.
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o For long-term storage (up to 6 months), store the aliquots at -80°C.

o For short-term storage (up to 1 month), store at -20°C.

Preparation of Working Solutions

For cell-based assays, it is recommended to maintain the final concentration of DMSO below
0.5%, with 0.1% being preferable to avoid solvent-induced cellular toxicity.

e Thawing: Thaw a single aliquot of the MLS1082 stock solution at room temperature.

 Dilution: Perform serial dilutions of the stock solution in the appropriate cell culture medium
or experimental buffer to achieve the desired final concentration. It is advisable to perform
dilutions in a stepwise manner to prevent precipitation of the compound.

» Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO
as the experimental samples.

Visualization of Signaling Pathway and
Experimental Workflow

D1 Dopamine Receptor Signaling Pathway Potentiated
by MLS1082

MLS1082 acts as a positive allosteric modulator of the D1 dopamine receptor, enhancing its
downstream signaling in the presence of an agonist like dopamine. The canonical pathway
involves the activation of Gas/olf, leading to the production of cyclic AMP (CAMP) by adenylyl
cyclase and subsequent activation of Protein Kinase A (PKA).
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Caption: D1 receptor signaling pathway modulated by MLS1082.
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Experimental Workflow for MLS1082 Stock Solution
Preparation

The following diagram illustrates the key steps for preparing a stock solution of MLS1082 in

DMSO.
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Caption: Workflow for preparing MLS1082 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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